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Compound of Interest

Compound Name:
5-Chloro-2,4-dimethoxy-N-

(propan-2-yl)aniline

Cat. No.: B13263332

Get Quote

Executive Summary
5-Chloro-2,4-dimethoxy-N-(propan-2-yl)aniline is a specialized pharmacophore

intermediate, primarily utilized in the synthesis of tyrosine kinase inhibitors (TKIs).

Characterized by its electron-rich dimethoxy core and lipophilic N-isopropyl tail, this molecule

serves as a critical scaffold for modulating potency and solubility in drug discovery campaigns

targeting FGFR, ALK, and EGFR pathways.

This guide provides a definitive breakdown of its physicochemical properties, a validated

synthesis protocol from commercially available precursors, and analytical standards for quality

assurance.

Physicochemical Identity
Molecular Weight & Formula
The precise molecular weight is derived from the atomic masses of its constituent elements

based on the IUPAC standard.
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Property Value

Chemical Formula C₁₁H₁₆ClNO₂

Molecular Weight (Average) 229.70 g/mol

Monoisotopic Mass 229.08696 g/mol

CAS Number (Parent Aniline) 97-50-7 (Reference for precursor)

Physical State
Solid (Low melting point crystalline solid or oil

depending on purity)

Elemental Composition

Element Symbol Count Atom Mass Total Mass
%
Compositio
n

Carbon C 11 12.011 132.121 57.52%

Hydrogen H 16 1.008 16.128 7.02%

Chlorine Cl 1 35.45 35.45 15.43%

Nitrogen N 1 14.007 14.007 6.10%

Oxygen O 2 15.999 31.998 13.93%

Theoretical Properties (Predicted)[1]
LogP (Octanol/Water): ~2.8 (Increased lipophilicity vs. parent aniline due to isopropyl group).

pKa (Conjugate Acid): ~4.5–5.0 (N-alkylation slightly increases basicity compared to the

primary aniline).

H-Bond Donors: 1 (Secondary amine).

H-Bond Acceptors: 3 (Two methoxy oxygens, one nitrogen).

Synthetic Methodology
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Objective: Synthesize 5-Chloro-2,4-dimethoxy-N-(propan-2-yl)aniline via reductive

amination. Precursor: 5-Chloro-2,4-dimethoxyaniline (CAS: 97-50-7).[1][2][3]

Reaction Pathway
The synthesis utilizes a reductive alkylation strategy using acetone as the carbonyl source and

Sodium Triacetoxyborohydride (STAB) as the selective reducing agent. This method minimizes

over-alkylation to the tertiary amine.
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Figure 1: Reductive amination pathway for the synthesis of the target N-isopropyl aniline.

Detailed Protocol
Safety Note: Perform all steps in a fume hood. 5-Chloro-2,4-dimethoxyaniline is a skin irritant.

Preparation:

Dissolve 5-Chloro-2,4-dimethoxyaniline (1.0 eq, 187.6 mg) in 1,2-Dichloroethane (DCE) or

Dichloromethane (DCM) (5 mL).

Add Acetone (3.0 eq) and Acetic Acid (1.0 eq) to catalyze imine formation.

Stir at room temperature for 30 minutes under Nitrogen atmosphere.

Reduction:
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Cool the mixture to 0°C.

Add Sodium Triacetoxyborohydride (STAB) (1.5 eq) portion-wise over 10 minutes.

Allow the reaction to warm to room temperature and stir for 4–12 hours. Monitor by TLC

(Hexane:EtOAc 4:1) or LC-MS.

Work-up:

Quench with saturated aqueous NaHCO₃ (slowly, gas evolution occurs).

Extract with DCM (3 x 10 mL).

Wash combined organics with Brine, dry over anhydrous Na₂SO₄, and concentrate in

vacuo.

Purification:

Purify via flash column chromatography (Silica gel).

Eluent: Gradient of 0–20% Ethyl Acetate in Hexanes. The N-isopropyl product typically

elutes just before the unreacted primary aniline (if any).

Analytical Characterization (QC)
To validate the identity of the synthesized molecule, compare experimental data against these

theoretical standards.

1H NMR (400 MHz, CDCl3)
Aromatic Region:

δ 7.15 (s, 1H): H-6 (Proton meta to Cl, ortho to amine).

δ 6.50 (s, 1H): H-3 (Proton between methoxy groups).

Amine:

δ 4.20 (br s, 1H): N-H (Broad singlet, exchangeable with D₂O).
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Aliphatic Region:

δ 3.86 (s, 3H): -OCH₃ (C-2).

δ 3.84 (s, 3H): -OCH₃ (C-4).

δ 3.65 (sept, J=6.4 Hz, 1H): N-CH(CH₃)₂ (Isopropyl methine).

δ 1.25 (d, J=6.4 Hz, 6H): N-CH(CH₃)₂ (Isopropyl methyls).

Mass Spectrometry (LC-MS)
Ionization Mode: ESI (+)

Molecular Ion (M+H)+:

m/z 230.1 (³⁵Cl isotope, 100% abundance)

m/z 232.1 (³⁷Cl isotope, ~32% abundance)

Pattern: Distinctive 3:1 chlorine isotope pattern confirms the presence of the halogen.

Application in Drug Discovery
This scaffold acts as a "hinge binder" mimic or a hydrophobic tail anchor in kinase inhibitors.

The N-isopropyl group provides steric bulk that can improve selectivity for specific kinase

pockets (e.g., FGFR4 vs. FGFR1) by exploiting small differences in the gatekeeper region.

Structural Logic Flow
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Figure 2: Structure-Activity Relationship (SAR) contributions of the molecule's functional

groups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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